Cas no 2229598-71-2 (2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2229598-71-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6027988
• PubChem ID: 165653808
• Update Time: 2025-05-25

2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid
• EN300-1730504
• 2229598-71-2

• Inchi： 1S/C8H10N2O2/c1-3-10-5-7(4-9-10)6(2)8(11)12/h3-6H,1H2,2H3,(H,11,12)
• InChI Key： ROICOYKLPDUISH-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=NN(C=C)C=1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid

Professional Introduction to 2-(1-ethenyl-1H-pyrazol-4-yl)propanoic Acid (CAS No. 2229598-71-2)

2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid, with the CAS number 2229598-71-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propionic acid moiety linked to a pyrazole ring, which is further substituted with an ethenyl group. This structural configuration makes it a versatile scaffold for designing novel bioactive molecules.

The< strong>pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its biological activity. Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the ethenyl group in 2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid introduces additional reactivity, allowing for further functionalization and modification. This characteristic makes it an attractive intermediate in synthetic chemistry and drug discovery.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. The< strong>propanoic acid moiety in this compound can serve as a pharmacophore, interacting with biological targets such as enzymes and receptors. Researchers have been exploring the potential of this compound as a lead molecule for the development of new therapeutic agents. Its ability to modulate biological pathways makes it a promising candidate for further investigation.

One of the most exciting aspects of 2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid is its potential in oncology research. Studies have shown that pyrazole derivatives can exhibit significant antitumor activity by inhibiting key enzymes involved in cancer cell proliferation and survival. The ethenyl group enhances the compound's ability to interact with biological targets, potentially leading to higher efficacy. Recent preclinical studies have demonstrated that derivatives of this compound can selectively inhibit cancer cell growth while minimizing toxicity to healthy cells.

The< strong>CAS number 2229598-71-2 provides a unique identifier for this compound, facilitating its use in scientific literature and patents. This standardized naming system ensures clarity and consistency in research communications. The compound's molecular structure and properties have been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its chemical behavior and potential applications.

Another area where 2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid shows promise is in the treatment of inflammatory diseases. Inflammatory responses are central to many chronic conditions, including arthritis and autoimmune disorders. Pyrazole derivatives have been found to modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The propionic acid moiety further enhances its potential as an anti-inflammatory agent by contributing to its solubility and bioavailability.

The synthesis of< strong>2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to construct the complex molecular framework efficiently. These synthetic strategies ensure high yields and purity, which are crucial for pharmaceutical applications.

In conclusion, 2-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2229598-71-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules with applications in oncology, inflammation, and other therapeutic areas. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern drug discovery.